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An In-depth Technical Guide to the Chemical Properties of Tellurium

Introduction

Tellurium (Te), atomic number 52, is a metalloid element belonging to Group 16 of the periodic
table, commonly known as the chalcogens.[1][2] It exhibits properties intermediate between
those of metals and non-metals.[1][3] In its crystalline form, tellurium is a brittle, silvery-white
element with a metallic luster.[1][4][5] It is chemically related to sulfur and selenium.[2][4] While
relatively rare in the Earth's crust, comparable in abundance to platinum, it is more common in
the wider universe.[4][5] This guide provides a comprehensive overview of the chemical
properties of tellurium, tailored for researchers, scientists, and professionals in drug
development.

Atomic, Physical, and Electronic Properties

The chemical behavior of tellurium is dictated by its fundamental atomic and electronic
characteristics. Key quantitative data are summarized in the tables below for ease of reference.

Table 1: Atomic and Physical Properties of Tellurium
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Property Value

Atomic Number 52[1]

Standard Atomic Weight 127.60 = 0.03 g/mol [1][4]
Electron Configuration [Kr] 4d1° 5s2 5p4[1][6]

Density (at 20 °C) 6.24 g/lcm3[1][7]

Melting Point 449.51 °C (722.66 K)[1][4][7]
Boiling Point 988 °C (1261 K)[1][7]
Allotropes Crystalline and amorphous[4][8]
Crystal Structure Hexagonal[4]

Table 2: Electronic and Electrochemical Properties of Tellurium

Property Value

Electronegativity (Pauling Scale) 2.1[4][7]

lonization Energies

1st 869.3 kd/mol[4][9]
2nd 1790 kJ/mol[4][9]
3rd 2698 kJ/mol[4][10]

-2, +2, +4, +6 (most common are +4 and +6)[4]
[6][11][12]

Common Oxidation States

Reactivity and Chemical Behavior

Tellurium's reactivity is intermediate among the chalcogens. It is more reactive than selenium
and sulfur under certain conditions.[6]

Reaction with Air and Water
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Crystalline tellurium is stable and resists oxidation by air at ambient temperatures.[2][4] When
heated, it burns in air or oxygen with a characteristic blue-green flame to form tellurium dioxide
(TeO2).[7][13]

Reaction: Te(s) + O2(g) - TeO2(s)[7]

Tellurium does not react with water under normal conditions.[7]

Reactivity with Acids and Bases

Tellurium is resistant to non-oxidizing acids like dilute hydrochloric acid.[5][7][13][14][15]
However, it will dissolve in strong oxidizing acids such as nitric acid or aqua regia, which
oxidize it to tellurous acid (H2TeOs).[7][13] It is also soluble in concentrated sulfuric acid.[6]
Tellurium does not react with dilute bases.[14][15]

Reactivity with Halogens

Tellurium reacts directly with all halogens to form various tellurium halides.[7][13] The nature of
the product often depends on the reaction conditions.

¢ Fluorine: Reacts with fluorine (F2) to form tellurium(VI) fluoride (TeFe).[7][14][15] Under
controlled conditions with nitrogen gas at 0°C, it can form tellurium(lV) fluoride (TeFa).[7][15]

¢ Chlorine, Bromine, and lodine: Reacts with chlorine (Cl2), bromine (Brz), and iodine (I2) to
form the corresponding tetrahalides: TeClas, TeBra, and Tels.[6][7][15]

Reactivity with Metals

At elevated temperatures, tellurium combines with most metals to form metal tellurides.[7][13]
In these compounds, tellurium typically exhibits a -2 oxidation state. Examples include zinc
telluride (ZnTe) and gold telluride (AuTe2).[4][9]

Figure 1. Key reaction pathways of elemental tellurium.

Oxidation States and Common Compounds

Tellurium exhibits multiple oxidation states in its compounds, with +4 and +6 being the most
stable and common.[4][6][11][12]
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e -2 Oxidation State: Found in tellurides, such as hydrogen telluride (HzTe), a highly unstable
gas, and metal tellurides (e.g., ZnTe).[4]

e +2 Oxidation State: Less common, but exists in dihalides like TeClz and TeBr2.[4]

e +4 Oxidation State: This is a very stable state for tellurium.[16] The most prominent example
is tellurium dioxide (TeO3z), an off-white solid that is the product of burning tellurium in air.[13]
[16] Tellurium tetrahalides (TeCla, TeBra) also feature this oxidation state.[6][15]

e +6 Oxidation State: This state is found in compounds like tellurium trioxide (TeOs) and
tellurium hexafluoride (TeFs), which is a strong oxidizing agent.[6][12] Telluric acid, Te(OH)s,
also contains tellurium in the +6 state.[4]

Figure 2. Oxidation states of tellurium with examples.

Experimental Protocols

Protocol 1: Synthesis of Tellurium Dioxide (TeO2) from
Elemental Tellurium

This protocol details the oxidation of elemental tellurium using nitric acid to produce tellurium
dioxide.

Materials:

Elemental Tellurium (powder)

Concentrated Nitric Acid (HNOs)

Deionized Water

Beaker, heating mantle, stirring plate, filtration apparatus

Methodology:

o Reaction: Carefully add a stoichiometric amount of elemental tellurium powder to a beaker
containing concentrated nitric acid. The reaction is exothermic and produces nitrogen dioxide
gas; therefore, it must be performed in a well-ventilated fume hood.
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o Reaction: Te(s) + 4HNOs(aq) — H2TeOs(aq) + 4NO2(g) + H20(I)

o Heating: Gently heat the mixture to ensure the complete dissolution of tellurium and the
formation of tellurous acid (H2TeOs).

o Precipitation: After the reaction is complete, heat the solution to evaporate the excess acid
and water. As the solution concentrates, tellurium dioxide will precipitate out of the solution
as a white solid.

o Reaction: H2TeOs(aq) — TeO2z(s) + H20(l)
« |solation: Allow the mixture to cool. Collect the precipitated TeO2 by vacuum filtration.

e Washing and Drying: Wash the collected solid with deionized water to remove any remaining
acid, followed by a final wash with ethanol. Dry the purified TeOz in an oven at 100-110 °C to
a constant weight.

Figure 3. Experimental workflow for TeO2 synthesis.

Protocol 2: Analysis of Tellurium Compounds using
Spectroscopy

Spectroscopic methods are essential for the characterization and quantification of tellurium
compounds. Nuclear Magnetic Resonance (NMR) and Atomic Emission Spectrometry (AES)
are particularly powerful.

A. Characterization by 12°Te NMR Spectroscopy 2°Te NMR is used to elucidate the structure
and chemical environment of tellurium atoms in solution and the solid state.[17]

Methodology:

o Sample Preparation: Dissolve the synthesized tellurium compound in a suitable deuterated
solvent. The choice of solvent is critical to ensure solubility and stability.

 Instrument Setup: Use a high-field NMR spectrometer equipped with a broadband probe
tuned to the 2°Te frequency.
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» Data Acquisition: Acquire the 12°Te NMR spectrum. The chemical shifts, which can range
from 600 to 1700 ppm, provide detailed information about the electronic structure and
coordination of the tellurium center.[17]

o Data Analysis: Analyze the chemical shifts and coupling constants to determine the structure
of the tellurium species in solution.[18]

B. Quantitative Analysis by Microwave Plasma-Atomic Emission Spectrometry (MP-AES) MP-
AES is a robust method for determining the elemental composition of tellurium-containing
organic compounds.

Methodology:

o Sample Decomposition: Accurately weigh a small amount of the tellurium compound.
Decompose the sample to convert the organically bound tellurium into a soluble inorganic
form. This can be achieved via oxygen flask combustion or acid digestion in a heating block.

e Solution Preparation: Dilute the decomposed sample to a known volume with deionized
water to create a stock solution for analysis.

 Instrument Calibration: Prepare a series of standard solutions of known tellurium
concentrations. Use these to generate a calibration curve on the MP-AES instrument.

o Measurement: Aspirate the prepared sample solution into the microwave plasma. The
instrument measures the intensity of the light emitted at a characteristic wavelength for
tellurium (e.g., 214.281 nm).

¢ Quantification: Use the calibration curve to determine the concentration of tellurium in the
sample solution. From this, calculate the percentage of tellurium in the original compound.
The relative error for this method is typically between 1-5%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2020/cp/c9cp05934b
https://pmc.ncbi.nlm.nih.gov/articles/PMC9788595/
https://www.benchchem.com/product/b1239549?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. metalzenith.com [metalzenith.com]

. Tellurium: Properties, Uses & Significance in Chemistry [vedantu.com]
. Interactive Periodic Table of Elements | Fisher Scientific [fishersci.com]
. Tellurium - Wikipedia [en.wikipedia.org]

. chem.libretexts.org [chem.libretexts.org]

. chemistrycool.com [chemistrycool.com]

. scienceinfo.com [scienceinfo.com]

°
[e0] ~ (o)) )] EaN w N -

. Tellurium Element Properties and Information - Chemical Engineering World
[chemicalengineeringworld.com]

e 9. chemicool.com [chemicool.com]

e 10. Chemistry : Periodic Table : Tellurium - Model Science : Model ChemLab - A Virtual
ChemLab [modelsciencecom.baremetal.com]

e 11. Tellurium compounds - Wikipedia [en.wikipedia.org]

e 12. WebElements Periodic Table » Tellurium » compounds information [webelements.com]
e 13. Tellurium | Chemical Element, Uses in Solar Cells & Alloys | Britannica [britannica.com]
e 14. Tellurium: Chemical reactions | Pilgaard Elements [pilgaardelements.com]

¢ 15. WebElements Periodic Table » Tellurium » reactions of elements [webelements.com]

¢ 16. Science made alive: Chemistry/Experiments [woelen.homescience.net]

e 17. Understanding 125 Te NMR chemical shifts in disymmetric organo-telluride compounds
from natural chemical shift analysis - Physical Chemistry Chemical Physics (RSC Publishing)
DOI:10.1039/C9CP05934B [pubs.rsc.org]

e 18. Speciation of Tellurium(VI) in Aqueous Solutions: Identification of Trinuclear Tellurates by
170, 123Te, and 125Te NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [What are the chemical properties of tellurium?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239549#what-are-the-chemical-properties-of-
tellurium]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://metalzenith.com/blogs/chemical-elements-compounds-terms/tellurium-te-enhancing-steel-properties-metallurgical-applications
https://www.vedantu.com/chemistry/tellurium
https://www.fishersci.com/us/en/periodic-table.html
https://en.wikipedia.org/wiki/Tellurium
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/2_p-Block_Elements/Group_16%3A_The_Oxygen_Family_(The_Chalcogens)/Z052_Chemistry_of_Tellurium_(Z52)
https://chemistrycool.com/element/tellurium
https://scienceinfo.com/tellurium-te-element-properties/
https://chemicalengineeringworld.com/tellurium-element-properties-and-information/
https://chemicalengineeringworld.com/tellurium-element-properties-and-information/
https://www.chemicool.com/elements/tellurium.html
https://modelsciencecom.baremetal.com/Periodic/Tellurium.html
https://modelsciencecom.baremetal.com/Periodic/Tellurium.html
https://en.wikipedia.org/wiki/Tellurium_compounds
https://webelements.com/tellurium/compounds.html
https://www.britannica.com/science/tellurium
https://pilgaardelements.com/Tellurium/Reactions.htm
https://www.webelements.com/tellurium/chemistry.html
https://woelen.homescience.net/science/chem/exps/Te_halogen_complexes/index.html
https://pubs.rsc.org/en/content/articlehtml/2020/cp/c9cp05934b
https://pubs.rsc.org/en/content/articlehtml/2020/cp/c9cp05934b
https://pubs.rsc.org/en/content/articlehtml/2020/cp/c9cp05934b
https://pmc.ncbi.nlm.nih.gov/articles/PMC9788595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9788595/
https://www.benchchem.com/product/b1239549#what-are-the-chemical-properties-of-tellurium
https://www.benchchem.com/product/b1239549#what-are-the-chemical-properties-of-tellurium
https://www.benchchem.com/product/b1239549#what-are-the-chemical-properties-of-tellurium
https://www.benchchem.com/product/b1239549#what-are-the-chemical-properties-of-tellurium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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